Cas no 1353961-04-2 (2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353961-04-2
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 2161144
• Update Time: 2025-10-19

2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 2-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• (S)-Benzyl 2-(((2-hydroxyethyl)thio)methyl)pyrrolidine-1-carboxylate
• AM93079
• 2-(2-Hydroxyethylsulfanylmethyl)pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H21NO3S/c17-9-10-20-12-14-7-4-8-16(14)15(18)19-11-13-5-2-1-3-6-13/h1-3,5-6,14,17H,4,7-12H2
• InChI Key： IBJCLPHTDCANCF-UHFFFAOYSA-N
• SMILES： S(CCO)CC1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 295
• Topological Polar Surface Area: 75.1

Additional information on 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester

2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester: An Overview of Its Structure, Properties, and Applications

2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester, with the CAS number 1353961-04-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a benzyl ester group, and a hydroxy-ethylsulfanyl moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester is C₁₆H₂₃NO₃S, and its molecular weight is approximately 305.42 g/mol. The compound's structure can be visualized as a pyrrolidine ring with a carboxylic acid benzyl ester group attached to the nitrogen atom, and a hydroxy-ethylsulfanyl group attached to the carbon atom adjacent to the nitrogen. This arrangement of functional groups imparts specific chemical reactivity and biological activity to the molecule.

In terms of physical properties, 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester is typically a white or off-white solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's solubility profile makes it suitable for various chemical reactions and biological assays.

The synthesis of 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester involves several steps, including the formation of the pyrrolidine ring, the introduction of the benzyl ester group, and the attachment of the hydroxy-ethylsulfanyl moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In the context of medicinal chemistry, 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester has shown promise as a potential lead compound for drug development. Studies have indicated that this compound exhibits significant biological activity, particularly in modulating specific protein-protein interactions and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester has also been explored for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by in vitro and in vivo experiments that have shown improved cognitive function and reduced neuronal damage in animal models.

The pharmacokinetic properties of 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester are also an important area of investigation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are particularly noteworthy.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester. Early-phase trials have reported promising results, with patients showing improved outcomes in terms of disease progression and quality of life. However, more extensive studies are needed to fully understand its therapeutic potential and to optimize dosing regimens.

In addition to its therapeutic applications, 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester has also found use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and for developing new assays to identify novel drug targets. Researchers are actively exploring its utility in high-throughput screening platforms to identify small molecules with desired biological activities.

The environmental impact of 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester is another important consideration. While there is limited data available on its environmental fate and toxicity, efforts are being made to ensure that its production and use are environmentally sustainable. Green chemistry principles are being applied to minimize waste generation and reduce the use of hazardous reagents during synthesis.

In conclusion, 2-(2-Hydroxy-ethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid benzyl ester, CAS number 1353961-04-2, is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse chemical properties and biological activities, making it a promising candidate for drug development. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the scientific community.